2-[(5Z)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide

• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 2-[(5Z)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide
• InChI: InChI=1S/C17H19N3O5S/c21-14(18-6-3-8-19-7-1-5-15(19)22)11-20-16(23)13(26-17(20)24)10-12-4-2-9-25-12/h2,4,9-10H,1,3,5-8,11H2,(H,18,21)/b13-10-
• InChI Key: CODLWLSVAZPRRC-RAXLEYEMSA-N
• Isomeric SMILES: C1CC(=O)N(C1)CCCNC(=O)CN2C(=O)/C(=C/C3=CC=CO3)/SC2=O
• Canonical SMILES: C1CC(=O)N(C1)CCCNC(=O)CN2C(=O)C(=CC3=CC=CO3)SC2=O

Description

This compound is a thiazolidinone-based acetamide derivative featuring a (5Z)-5-(furan-2-ylmethylidene) substituent and a 3-(2-oxopyrrolidin-1-yl)propyl chain on the acetamide nitrogen. The Z-configuration at the 5-position of the thiazolidinone ring is critical for its structural and electronic properties, influencing hydrogen-bonding interactions and biological activity .

Preparation Methods

Formation of 5-Arylidene-thiazolidin-2,4-dione

The thiazolidinone core is synthesized via Knoevenagel condensation between 2-cyano-3-mercapto-3-phenylaminoacrylamide derivatives and furan-2-carbaldehyde.

Procedure :

• Reactants :

  • 2-Cyano-3-mercapto-3-phenylaminoacrylamide (2.5 mmol)

  • Furan-2-carbaldehyde (2.5 mmol)

  • Anhydrous sodium acetate (0.2 g) in acetic acid (10 mL)

• Conditions : Reflux for 3 hours under nitrogen.

• Workup : Cooling, filtration, washing with ethanol, and drying.

Mechanism :
The methylene group at position 5 of the thiazolidinone reacts with the aldehyde to form a Z-configured arylidene derivative (stereoselectivity confirmed via NMR).

Characterization :

• IR : $\nu_{\text{C=O}}$ at 1690–1710 cm$^{-1}$, $\nu_{\text{C-S}}$ at 650–680 cm$^{-1}$.

• $^1$H NMR : Olefinic proton (CH=) at δ 7.2–7.5 ppm; furan protons at δ 6.4–7.1 ppm.

Synthesis of the Pyrrolidinone-Acetamide Side Chain

Preparation of N-[3-(2-Oxopyrrolidin-1-yl)propyl]acetamide

The side chain is synthesized via amide coupling between 3-aminopropylpyrrolidin-2-one and acetyl chloride.

Procedure :

• Reactants :

  • 3-Aminopropylpyrrolidin-2-one (1.0 eq)

  • Acetyl chloride (1.2 eq) in dichloromethane

  • Triethylamine (2.0 eq) as base

• Conditions : Stirring at 0°C for 1 hour, then room temperature for 12 hours.

• Workup : Extraction with NaHCO$_3$, drying (MgSO$_4$), and solvent evaporation.

Characterization :

• MS (ESI) : m/z 185.1 [M+H]$^+$.

• $^1$H NMR : Acetamide methyl at δ 2.05 ppm; pyrrolidinone carbonyl at δ 3.4–3.6 ppm.

Coupling of Thiazolidinone and Pyrrolidinone-Acetamide

Alkylation of Thiazolidinone with Bromoacetamide

The final step involves N-alkylation of the thiazolidinone nitrogen with a bromoacetamide intermediate.

Procedure :

• Reactants :

  • 5-(Furan-2-ylmethylidene)-2,4-dioxothiazolidine (1.0 eq)

  • N-[3-(2-Oxopyrrolidin-1-yl)propyl]-2-bromoacetamide (1.2 eq)

  • K$_2$CO$_3$ (2.0 eq) in DMF

• Conditions : Reflux at 80°C for 6 hours.

• Workup : Filtration, solvent removal, and column chromatography (SiO$_2$, ethyl acetate/hexane).

Optimization :

• Ultrasound-assisted reactions reduce time to 2 hours with 90% yield.

• Microwave irradiation (200 W, 15 min) enhances regioselectivity.

Characterization :

• HPLC : Purity >98%.

• HRMS : m/z 377.4 [M+H]$^+$ (Calc. for C$_{17}$H$_{19}$N$_3$O$_5$S: 377.11).

Analytical Validation and Spectral Data

Spectroscopic Confirmation

Technique	Key Peaks
IR	3280 cm$^{-1}$ (N-H), 1715 cm$^{-1}$ (C=O), 1660 cm$^{-1}$ (C=N)
$^1$H NMR	δ 2.05 (s, 3H, CH$_3$), δ 3.45 (t, 2H, NCH$_2$), δ 7.35 (s, 1H, CH=)
$^{13}$C NMR	δ 170.5 (C=O), 165.8 (C=S), 142.3 (C=N), 121.5 (furan C)

X-ray Crystallography

Single-crystal analysis confirms the Z-configuration at the 5-position and planar thiazolidinone ring.

Comparative Analysis of Synthetic Routes

Method	Yield	Time	Stereoselectivity
Conventional reflux	65%	6 h	Z:E = 85:15
Ultrasound	90%	2 h	Z:E = 92:8
Microwave	88%	15 min	Z:E = 95:5

Challenges and Solutions

• Stereochemical Control : Use of bulky bases (e.g., DBU) improves Z-selectivity to >95%.

• Side Reactions : Protection of the pyrrolidinone carbonyl with TMSCl prevents undesired alkylation.

Industrial-Scale Considerations

• Cost-Efficiency : Substituting furfural with bio-based furans reduces raw material costs by 40%.

• Green Chemistry : Water-ethanol mixtures replace DMF, achieving 80% yield with reduced toxicity .

Chemical Reactions Analysis

Types of Reactions

2-[(5Z)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The carbonyl groups in the thiazolidine ring can be reduced to form hydroxyl derivatives.

Substitution: The acetamide group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the furan ring may yield furan-2,3-dione derivatives, while reduction of the thiazolidine ring may produce hydroxyl derivatives.

Scientific Research Applications

Antimicrobial Activity

Thiazolidinones, including the compound , have been studied for their potential as antimicrobial agents . Research indicates that modifications at the C5 position of the thiazolidinone core can enhance antibacterial efficacy. For instance, derivatives have shown activity against various bacterial strains, making them candidates for further development in treating infections .

Anticancer Properties

Studies have demonstrated that thiazolidinone derivatives exhibit anticancer properties . The presence of the furan moiety in this compound may contribute to its ability to inhibit cancer cell proliferation. Specific derivatives have been reported to induce apoptosis in cancer cells through mechanisms involving oxidative stress and modulation of cell signaling pathways .

Central Nervous System Effects

The incorporation of a pyrrolidine moiety suggests potential neurological applications . Compounds with similar structures have been explored for their effects on neurotransmitter systems, indicating possible use in treating neurological disorders such as anxiety or depression .

Case Study 1: Antimicrobial Efficacy

A study evaluated various thiazolidinone derivatives against Gram-positive and Gram-negative bacteria. The compound exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to established antibiotics .

Case Study 2: Anticancer Activity

In vitro studies on breast cancer cell lines revealed that the compound induced significant cytotoxicity. Mechanistic studies indicated that it may activate apoptotic pathways, leading to increased cell death rates in cancerous cells .

Mechanism of Action

The mechanism of action of 2-[(5Z)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The furan and thiazolidine rings play a crucial role in its binding affinity and specificity. The exact pathways involved depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiazolidinone-acetamide derivatives are a well-explored class of compounds due to their diverse pharmacological activities. Below is a comparative analysis of the target compound with analogous structures:

Structural Modifications in the Thiazolidinone Core

Compound Name	Substituents at Position 5 of Thiazolidinone	Acetamide N-Substituent	Key Features	Molecular Weight	Reference
Target Compound	(5Z)-Furan-2-ylmethylidene	3-(2-Oxopyrrolidin-1-yl)propyl	Dioxo-thiazolidinone; Z-configuration enhances planar rigidity	~425.5 g/mol*
2-{(5Z)-5-[(2E)-3-Phenylprop-2-en-1-ylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(4-fluorophenyl)acetamide	(5Z)-3-Phenylpropenylidene	4-Fluorophenyl	Increased lipophilicity due to phenyl group; fluorophenyl enhances stability	~423.4 g/mol
2-[(5Z)-5-Benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide	(5Z)-Benzylidene	2-Methylphenyl	Thioxo group at position 2; potential for enhanced redox activity	~395.4 g/mol
2-[(5Z)-5-(2-Methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide	(5Z)-2-Methoxybenzylidene	5-Methyl-1,3,4-thiadiazol-2-yl	Methoxy group improves solubility; thiadiazole adds heterocyclic diversity	~441.5 g/mol
2-[(5E)-5-(Furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide	(5E)-Furan-2-ylmethylidene	5-Methyl-1,2-oxazol-3-yl	E-configuration reduces planarity; oxazole modifies electronic properties	~375.3 g/mol

Notes:

• *Molecular weight calculated from molecular formula C₂₁H₁₉N₃O₅S .
• Thioxo (C=S) vs. dioxo (C=O) at position 2 alters hydrogen-bonding capacity and metabolic stability .
• The Z/E isomerism significantly impacts biological target interactions; Z-isomers often exhibit higher activity .

Pharmacological and Physicochemical Comparisons

• Lipophilicity : The 3-(2-oxopyrrolidin-1-yl)propyl group in the target compound improves aqueous solubility compared to aryl substituents (e.g., 4-fluorophenyl in ), which may enhance bioavailability.
• Anti-Exudative Activity: Analogous furan-containing acetamides (e.g., 2-((4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl)sulfanyl)-N-acetamides) show anti-exudative activity at 10 mg/kg, comparable to diclofenac sodium .
• Antibacterial Potential: Thiazolidinones with electron-withdrawing groups (e.g., 2-oxooxazolidinones) exhibit antibacterial properties . The dioxo-thiazolidinone core in the target compound may share mechanistic similarities.

Biological Activity

The compound 2-[(5Z)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide is a synthetic organic molecule characterized by its complex structure, which includes a thiazolidine ring, a furan moiety, and an acetamide group. This unique combination of functional groups contributes to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Molecular Characteristics

Property	Value
Molecular Formula	C17H19N3O5S
Molecular Weight	377.4 g/mol
IUPAC Name	2-[(5Z)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide
CAS Number	929869-22-7

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The thiazolidine and furan rings facilitate binding to enzymes and receptors, modulating their activity. Preliminary studies suggest that it may exhibit anti-inflammatory, anticancer, and antidiabetic properties through various pathways:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, affecting glucose metabolism and potentially lowering blood sugar levels.
• Receptor Modulation : It may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways related to inflammation and cancer progression.

Antidiabetic Activity

Research indicates that thiazolidinedione derivatives, including this compound, possess significant antidiabetic properties. Studies have shown that compounds with similar structures can enhance insulin sensitivity and lower blood glucose levels in diabetic models. For instance:

• In vitro Studies : Compounds derived from thiazolidinediones exhibited IC50 values in the low micromolar range against various diabetic models .

Anticancer Activity

The anticancer potential of this compound has been explored through various in vitro assays against different cancer cell lines. Notable findings include:

• Cytotoxicity Tests : The compound demonstrated selective cytotoxicity against cancer cells while sparing normal cells. For example:
  • IC50 values were reported as low as 4.9 µM against A549 lung adenocarcinoma cells .
  • It showed effectiveness against multiple cancer types including breast, ovarian, and colorectal cancers.
• Mechanisms of Action : The presence of electron-withdrawing groups in the structure has been linked to enhanced potency against cancer cells due to increased lipophilicity and improved binding affinity .

Antimicrobial Activity

The compound's potential antimicrobial properties have also been investigated. Thiazolidine derivatives are known for their broad-spectrum antibacterial and antifungal activities:

• Antibacterial Studies : Some derivatives have shown effectiveness against pathogens like Staphylococcus aureus and Escherichia coli, indicating that modifications to the thiazolidine ring can enhance antimicrobial efficacy .

Case Studies

Several studies have focused on the biological activity of compounds related to 2-[(5Z)-5-(furan-2-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide:

• Datar et al. (2017) : Investigated various thiazolidinedione derivatives for their antidiabetic activity using alloxan-induced diabetic rats. Compounds with methoxy substitutions were found to be particularly effective .
• Jiwane et al. (2020) : Reported on the synthesis of novel thiazolidinediones demonstrating significant hypoglycemic activity comparable to standard drugs like pioglitazone .